4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-pyrazinyl-

• IUPAC Name: 2-(4-chlorophenyl)-3-pyrazin-2-yl-1,3-thiazinan-4-one
• InChI: InChI=1S/C14H12ClN3OS/c15-11-3-1-10(2-4-11)14-18(13(19)5-8-20-14)12-9-16-6-7-17-12/h1-4,6-7,9,14H,5,8H2
• InChI Key: IPYNOMLMRABDJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(N(C1=O)C2=NC=CN=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H12ClN3OS
• DSSTOX Substance ID: DTXSID50742004
• Molecular Weight: 305.8 g/mol
• CAS RN: 89442-14-8

Description

4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-pyrazinyl- is a type of heterocyclic organic compound. It belongs to the class of thiazines, which are largely unexplored for their pharmacological activities. These compounds are known to possess biological activities because their heteroatoms can be engaged as acceptors in hydrogen bonds and the fused aromatic ring can form π–π interactions with biological targets.

Synthesis Analysis

4H-1,3-Thiazin-4-one derivatives are accessible by various preparative routes mostly starting from anthranilic acid derivatives. These facile synthetic entries allow for the introduction of diverse substituents at positions 2 and 5–8. For instance, anthranilic acid or methyl anthranilate can be converted using aroyl isothiocyanates to thiourea derivatives. These can be successfully subjected to a thiazine ring closure with a concomitant loss of the aroyl group to give 2-amino-4H-3,1-benzothiazin-4-ones.

Molecular Structure Analysis

The molecular structure of 4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-pyrazinyl- is characterized by a heterocyclic ring containing sulfur and nitrogen atoms. These heterocycles are known to act as multidentate ligands for different metals due to the presence of nitrogen and sulfur atoms and are thus used extensively in coordination chemistry to obtain new frameworks with potential bioactivity.

Chemical Reactions Analysis

4H-1,3-Thiazin-4-one derivatives can undergo various chemical reactions. For example, they can be readily dimerized on being allowed to stand at room temperature, leading to linearly combined dimers. In addition, these compounds can be converted into another type of dimer, having a novel spiro structure, by the action of an acid such as CF3CO2H, ClSO3H, or FSO3H.

Mechanism of Action

While the specific mechanism of action for “4H-1,3-Thiazin-4-one, 2-(4-chlorophenyl)tetrahydro-3-pyrazinyl-” is not explicitly mentioned in the sources, thiazine derivatives are known to exhibit a range of biological activities. They can act as antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic and anticancer agents.